N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide

• IUPAC Name: N-[(3-propyl-1,2-oxazol-5-yl)methyl]-6-pyrrolidin-1-ylpyridine-3-carboxamide
• InChI: InChI=1S/C17H22N4O2/c1-2-5-14-10-15(23-20-14)12-19-17(22)13-6-7-16(18-11-13)21-8-3-4-9-21/h6-7,10-11H,2-5,8-9,12H2,1H3,(H,19,22)
• InChI Key: DLUTUPJCMQLLQG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=C1)CNC(=O)C2=CN=C(C=C2)N3CCCC3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide, also known as SPP-86, is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. This compound belongs to the class of nicotinamide adenine dinucleotide (NAD+) precursors and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide works by increasing the levels of NAD+ in cells, which is an important coenzyme involved in various metabolic and cellular processes. NAD+ is essential for the production of ATP, the energy currency of cells, and also plays a role in DNA repair and gene expression. By increasing the levels of NAD+, N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide can enhance cellular metabolism, improve energy production, and promote DNA repair.
Biochemical and Physiological Effects
N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has been found to have a wide range of biochemical and physiological effects. It has been shown to improve glucose and lipid metabolism, increase mitochondrial function, and enhance cellular respiration. N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has also been found to promote DNA repair and improve cellular stress resistance. These effects have been linked to various health benefits, such as improved aging, increased lifespan, and reduced risk of age-related diseases.

Advantages and Limitations for Lab Experiments

N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, and its effects on cellular metabolism and DNA repair can be easily measured using various biochemical and molecular techniques. However, N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide also has some limitations. It can be expensive to produce in large quantities, and its effects on cellular metabolism can be complex and difficult to interpret.

Future Directions

There are several future directions for research on N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide. One area of interest is its potential applications in aging and age-related diseases. N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has been shown to improve cellular metabolism and DNA repair, which are important factors in aging and age-related diseases. Another area of interest is its potential applications in cancer therapy. N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has been found to enhance cellular stress resistance, which could make cancer cells more vulnerable to chemotherapy and radiation therapy. Finally, further research is needed to understand the complex effects of N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide on cellular metabolism and gene expression, which could lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis of N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide involves the reaction of 3-propyl-5-isoxazolecarboxylic acid with 6-bromo-1-nicotinyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with pyrrolidine to yield the final product. This synthesis method has been optimized to yield high purity and high yield of N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide.

Scientific Research Applications

N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has been extensively studied for its potential applications in various scientific fields. It has been found to have a wide range of effects on cellular metabolism, energy production, and DNA repair. N-[(3-propyl-5-isoxazolyl)methyl]-6-(1-pyrrolidinyl)nicotinamide has been shown to increase the levels of NAD+ in cells, which has been linked to various health benefits.